2,3-dichloro-N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]benzamide

• IUPAC Name: 2,3-dichloro-N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]benzamide
• InChI: InChI=1S/C20H11Cl2FN2O2/c21-15-3-1-2-14(18(15)22)19(26)24-13-8-9-17-16(10-13)25-20(27-17)11-4-6-12(23)7-5-11/h1-10H,(H,24,26)
• InChI Key: QKAJVKCIQQZGJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=C(C=C4)F
• Molecular Formula: C20H11Cl2FN2O2
• Molecular Weight: 401.2 g/mol

Description

2,3-dichloro-N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]benzamide, also known as DBB, is a compound that has gained attention in scientific research due to its potential applications in the field of neuroscience. DBB is a benzoxazole derivative that has been shown to possess neuroprotective properties and has been investigated for its potential use in the treatment of neurodegenerative diseases.

Mechanism of Action

The exact mechanism of action of 2,3-dichloro-N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]benzamide is not fully understood, but it is believed to act by inhibiting the activity of the enzyme monoacylglycerol lipase (MAGL). MAGL is responsible for the breakdown of the endocannabinoid 2-arachidonoylglycerol (2-AG), which is involved in the regulation of synaptic plasticity and neuroinflammation. By inhibiting MAGL, this compound increases the levels of 2-AG, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects. This compound has also been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2,3-dichloro-N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]benzamide in lab experiments is its neuroprotective properties, which make it a promising candidate for the treatment of neurodegenerative diseases. However, one limitation is that the exact mechanism of action of this compound is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are a number of future directions for research on 2,3-dichloro-N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]benzamide. One area of research is to further investigate its mechanism of action and how it interacts with other signaling pathways in the brain. Another area of research is to investigate its potential use in combination with other drugs for the treatment of neurodegenerative diseases. Additionally, research could focus on developing more efficient synthesis methods for this compound to make it more readily available for use in lab experiments.

Synthesis Methods

The synthesis of 2,3-dichloro-N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]benzamide involves the reaction of 2,3-dichlorobenzoyl chloride with 2-(4-fluorophenyl)-1,3-benzoxazole-5-amine in the presence of a base such as triethylamine. The resulting product is purified by recrystallization to obtain pure this compound.

Scientific Research Applications

2,3-dichloro-N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]benzamide has been extensively studied for its potential applications in the field of neuroscience. It has been shown to possess neuroprotective properties and has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been studied for its potential use in the treatment of epilepsy and stroke.